Cas no 1697281-51-8 (3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1697281-51-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5714409
• PubChem ID: 84711368
• Update Time: 2025-10-29

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292682
• 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
• 1697281-51-8
• Benzaldehyde, 3-bromo-4-(4-methyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C11H9BrN2O/c1-8-5-13-14(6-8)11-3-2-9(7-15)4-10(11)12/h2-7H,1H3
• InChI Key： QKUPKXVJNXZABH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1N1C=C(C)C=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 381.2±37.0 °C(Predicted)
• pka: 0.29±0.10(Predicted)

Additional information on 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1697281-51-8): A Comprehensive Overview

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1697281-51-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which combines a bromo substituent, a pyrazole ring, and an aldehyde functional group. These features contribute to its diverse reactivity and biological activity, making it a valuable building block in the development of novel pharmaceuticals and materials.

The chemical structure of 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is defined by the presence of a bromine atom at the 3-position of the benzene ring, a 4-methylpyrazole moiety at the 4-position, and an aldehyde group at the para position. The bromine substituent provides a handle for further functionalization through various chemical reactions, such as cross-coupling reactions, which are crucial in synthetic chemistry. The pyrazole ring, known for its biological activity, imparts additional reactivity and stability to the molecule. The aldehyde group, being highly reactive, can participate in a wide range of organic transformations, including condensation reactions and nucleophilic additions.

In the realm of medicinal chemistry, 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific kinases associated with cancer progression. The bromine substituent and pyrazole ring contribute to its binding affinity and selectivity towards these targets, making it an attractive candidate for further optimization.

Beyond its medicinal applications, 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The presence of the aldehyde group allows for easy functionalization with other moieties, enabling the creation of tailored materials with specific properties. For example, researchers at the University of California have demonstrated the use of this compound as a building block for conjugated polymers with enhanced charge transport characteristics.

The synthesis of 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has been extensively studied and optimized to ensure high yields and purity. Common synthetic routes involve multi-step processes that include bromination, coupling reactions, and alkylation steps. One widely used method involves the bromination of 4-hydroxybenzaldehyde followed by coupling with 4-methylpyrazole using transition metal catalysts such as palladium or copper. These methods have been refined to minimize side reactions and improve overall efficiency.

In terms of safety and handling, 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde should be handled with care due to its reactivity and potential health hazards associated with exposure to aldehydes and brominated compounds. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in well-ventilated areas or fume hoods to minimize inhalation risks.

The future prospects for 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent advancements in computational chemistry have enabled more accurate predictions of its behavior in various environments, facilitating the design of more effective derivatives. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in this field.

In conclusion, 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1697281-51-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an important building block for both pharmaceutical development and materials science applications. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding and capabilities in these fields.